Cas no 59887-20-6 (4-(Hydroxymethyl)-1-methylpyrrolidin-2-one)

• Product Name: 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one
• CAS No: 59887-20-6
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD09055222
• CID: 336957
• PubChem ID: 21914263
• Update Time: 2025-10-18

4-(Hydroxymethyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 4-(hydroxymethyl)-1-methyl-
• 1-Methyl-4-hydroxymethyl-2-pyrrolidinon
• 1-methyl-4-hydroxymethyl-pyrrolidin-2-one
• 4-hydroxymethyl-1-methyl-pyrrolidin-2-one
• 4-hydroxymethyl-1-methylpyrrolidone
• 4-Hydroxymethyl-N-methylpyrrolidon
• F2147-0771
• MFCD09055222
• 4-(Hydroxymethyl)-1-methyl-2-pyrrolidinone
• AKOS013154146
• AS-5658
• 59887-20-6
• CHEMBL4466089
• SY097443
• EN300-125283
• AEJLDXOAORTQER-UHFFFAOYSA-N
• SB11649
• SCHEMBL1929098
• AMY34896
• DTXSID40619993
• Z1198184730
• FT-0759563
• 4-hydroxymethyl-1-methylpyrrolidin-2-one
• BDBM50504780
• 4-Hydroxymethyl-1-methyl-pyrrolidone
• 4-(hydroxymethyl)-1-methylpyrrolidin-2-one, AldrichCPR
• 3-(Hydroxymethyl)-1-methylpyrrolidin-5-one
• P17084
• CS-0051148
• 4-hydroxymethyl-1-methylpyrrolidine-2-one
• ALBB-036421
• 2381011-26-1
• DA-04535
• (4S)-4-(hydroxymethyl)-1-methyl-pyrrolidin-2-one

• MDL： MFCD09055222
• Inchi： 1S/C6H11NO2/c1-7-3-5(4-8)2-6(7)9/h5,8H,2-4H2,1H3
• InChI Key： AEJLDXOAORTQER-UHFFFAOYSA-N
• SMILES： OCC1CC(N(C)C1)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: -0.60510

4-(Hydroxymethyl)-1-methylpyrrolidin-2-one Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one

Professional Introduction to 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one (CAS No. 59887-20-6)

4-(Hydroxymethyl)-1-methylpyrrolidin-2-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 59887-20-6, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both a hydroxymethyl group and a methyl-substituted pyrrolidinone core makes it a versatile intermediate for various chemical transformations, which are crucial for the synthesis of more complex molecules.

The structural framework of 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one consists of a pyrrolidinone ring substituted with a hydroxymethyl group at the 4-position and a methyl group at the 1-position. This configuration imparts distinct reactivity patterns, making it an attractive candidate for further functionalization. The compound's ability to undergo nucleophilic addition reactions, particularly at the hydroxymethyl moiety, allows for the introduction of diverse substituents, thereby facilitating the synthesis of pharmacologically relevant derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one. Its structural motif is reminiscent of several bioactive compounds, suggesting that it may serve as a valuable scaffold for drug discovery. Specifically, the hydroxymethyl-substituted pyrrolidinone core has been observed in various natural products and synthetic molecules known for their therapeutic effects. This observation has prompted researchers to investigate its potential role in developing novel therapeutic agents.

One of the most compelling aspects of 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one is its versatility in synthetic chemistry. The compound can be easily modified through various reaction pathways, including alkylation, acylation, and oxidation, to produce a wide range of derivatives. These derivatives have been explored for their biological activity across multiple therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The ability to fine-tune the chemical structure while maintaining the core functionality makes this compound an invaluable tool in medicinal chemistry.

The synthesis of 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of methyl acetoacetate with ammonia to form 1-methylpyrrolidin-2-one, followed by selective hydroxylation at the 4-position using appropriate oxidizing agents. This method highlights the compound's accessibility and underscores its significance as a building block in synthetic chemistry.

In academic research, 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one has been utilized as a key intermediate in the development of novel heterocyclic compounds. Researchers have demonstrated its utility in constructing complex molecular architectures by incorporating it into larger scaffolds through cross-coupling reactions and other transition-metal-catalyzed processes. These studies not only showcase the compound's synthetic utility but also provide insights into its mechanistic behavior under various reaction conditions.

The pharmacological evaluation of 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one and its derivatives has revealed several promising activities. For instance, certain analogs have shown potent inhibitory effects on enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases. Additionally, preliminary studies have indicated that some derivatives exhibit significant anticancer properties by interfering with critical cellular processes such as DNA replication and cell proliferation.

The development of new synthetic methodologies for modifying 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one has been an active area of research. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to these compounds. For example, transition-metal-catalyzed C-H activation techniques have been employed to introduce new functional groups with high selectivity and yield. These innovations not only enhance the practicality of working with this compound but also align with broader efforts to promote environmentally friendly chemical synthesis.

The future prospects for 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one are bright, with ongoing research aimed at uncovering its full potential in drug discovery and materials science. As our understanding of its structural and functional properties continues to grow, so too will its applications across various scientific disciplines. The compound's unique combination of reactivity and biological relevance positions it as a cornerstone molecule in modern chemical research.